Cas no 103245-30-3 (4-Isoxazoleacetic acid,3-methyl-, ethyl ester)

• Product Name: 4-Isoxazoleacetic acid,3-methyl-, ethyl ester
• CAS No: 103245-30-3
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 125551
• PubChem ID: 13492099
• Update Time: 2025-04-18

4-Isoxazoleacetic acid,3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazoleacetic acid,3-methyl-, ethyl ester
• 4-Isoxazoleaceticacid,3-methyl-,ethylester(9CI)
• 103245-30-3
• ethyl 2-(3-methylisoxazol-4-yl)acetate

• Inchi： 1S/C8H11NO3/c1-3-11-8(10)4-7-5-12-9-6(7)2/h5H,3-4H2,1-2H3
• InChI Key： KNHBPQRLUBRKRK-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CON=C1C)=O

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33